3-(2-Fluorophenyl)-1-piperidin-1-ylpropan-1-one

• IUPAC Name: 3-(2-fluorophenyl)-1-piperidin-1-ylpropan-1-one
• InChI: InChI=1S/C14H18FNO/c15-13-7-3-2-6-12(13)8-9-14(17)16-10-4-1-5-11-16/h2-3,6-7H,1,4-5,8-11H2
• InChI Key: MVVLLCYDQVROCX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CCC2=CC=CC=C2F
• Molecular Formula: C14H18FNO
• Molecular Weight: 235.30 g/mol

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